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For researchers, scientists, and drug development professionals, ensuring safe handling of
pharmaceutical compounds is paramount. This document provides essential, immediate safety
and logistical information for the handling of Qsymia (phentermine and topiramate), including
personal protective equipment (PPE) guidelines, and operational and disposal plans.

Qsymia, a combination of phentermine and topiramate, is classified as a Schedule 1V
controlled substance and requires specific handling procedures to minimize occupational
exposure and ensure laboratory safety. The following guidelines are based on Safety Data
Sheets (SDS) for its active pharmaceutical ingredients and general recommendations for
handling hazardous drugs, such as those outlined in USP <800>.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to reduce exposure to the active components of Qsymia, which can
have toxic effects.[1][2] The following table summarizes the recommended PPE for handling
Qsymia in a non-sterile laboratory environment.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated gloves
(ASTM D6978 compliant)

Prevents skin contact with the
drug.[3][4] Chemotherapy-
rated gloves are tested for
resistance to permeation by
hazardous drugs.[5] Change
gloves every 30 minutes or
immediately if contaminated,

torn, or punctured.[3][4]

Eye/Face Protection

Tightly sealing safety goggles
or a face shield worn with

goggles

Protects eyes and face from
splashes or aerosols that may

be generated during handling.

[elel

Respiratory Protection

A NIOSH-certified N95 or

higher respirator

Recommended when
manipulating the drug outside
of a containment primary
engineering control (C-PEC),
such as a powder hood, to
prevent inhalation of airborne
particles.[3][5] Fit-testing of the

respirator is required.[6]

Body Protection

A disposable, non-permeable
gown with closed back and

cuffs

Provides a barrier against
contamination of clothing.
Gowns should be changed
every 2-3 hours or immediately

if contaminated.[3][9]

Shoe Covers

Two pairs of disposable shoe

covers

Worn to prevent the tracking of
contaminants out of the
handling area. The outer pair
should be removed before
exiting the immediate work
area.[3][4][9]
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Operational Workflow for Handling Qsymia

The following diagram outlines the procedural steps for the safe handling of Qsymia, from
receipt of the material to its final disposal. Adherence to this workflow is essential for minimizing
risk and ensuring regulatory compliance.

Figure 1: Qsymia Handling and Disposal Workflow
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Figure 1: Qsymia Handling and Disposal Workflow

Disposal Plan

Proper disposal of Qsymia and any contaminated materials is crucial to prevent environmental
contamination and diversion. As a Schedule IV controlled substance, specific regulations apply.

e Unused or Expired Qsymia: Must be disposed of through a DEA-registered reverse
distributor.[10] Do not dispose of in the trash or down the drain. Maintain accurate records of
all disposed substances, including the use of DEA Form 41 for surrendered drugs.[11][12]

o Contaminated PPE and Materials: All disposable items that have come into contact with
Qsymia, such as gloves, gowns, and bench paper, should be considered hazardous waste.

o Segregate this waste into clearly labeled, sealed containers.

o Dispose of according to your institution's hazardous waste procedures and in compliance
with local, state, and federal regulations.

e Sharps: Any needles, syringes, or other sharps contaminated with Qsymia must be disposed
of in a designated, puncture-resistant sharps container.

« Spills: In the event of a spill, consult the Safety Data Sheets for phentermine and topiramate.
[L][2][7][8][13][14] Use a spill kit designed for hazardous drugs and wear appropriate PPE
during cleanup. All spill cleanup materials must be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. dl.novachem.com.au [dl.novachem.com.au]

o 2. file.medchemexpress.com [file.medchemexpress.com]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://research-compliance.umich.edu/dispose-controlled-substances
https://policies.unc.edu/TDClient/2833/Portal/KB/PrintArticle?ID=132021
https://www.purdue.edu/ehps/rem/laboratory/hazmat/dea.html
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://www.benchchem.com/product/b1240882/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-qsymia-in-a-research-setting
https://dl.novachem.com.au/sds/assets/novachem.sds.P-023.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0122R/Topiramate-Standard-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC456190010&productDescription=TOPIRAMATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/phenterminehydrochloride-pid_Seven6710.html
https://cdn.caymanchem.com/cdn/msds/38010m.pdf
https://www.lgcstandards.com/medias/sys_master/root/hb9/h34/11009622507550/SDS_LPM-PHE-844-HC-10_ST-WB-MSDS-5106247-1-1-1/SDS-LPM-PHE-844-HC-10-ST-WB-MSDS-5106247-1-1-1.PDF
https://www.benchchem.com/product/b1240882?utm_src=pdf-custom-synthesis#bc-rfq
https://dl.novachem.com.au/sds/assets/novachem.sds.P-023.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0122R/Topiramate-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

3. pharmacytimes.com [pharmacytimes.com]
4. rpharmy.com [rpharmy.com]

5. USP 800 Personal Protective Equipment - Pharmaceutical Technology [pharmaceutical-
technology.com]

6. Recommended PPE for Sterile & Non-Sterile Compounding According to USP-800
[bluethundertechnologies.com]

7. fishersci.com [fishersci.com]

8. echemi.com [echemi.com]

9. labproinc.com [labproinc.com]

10. research-compliance.umich.edu [research-compliance.umich.edul]

11. Laboratory Safety Manual - Chapter 09: Controlled Substances [policies.unc.edu]

12. Controlled Substances - Environmental Health and Safety - Purdue University
[purdue.edu]

13. cdn.caymanchem.com [cdn.caymanchem.com]
14. Igcstandards.com [lgcstandards.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Qsymia in a
Research Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240882/docs#essential-safety-and-handling-
protocols-for-gsymia-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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